Cas no 4769-95-3 (1-(4-Nitro-1H-indol-3-yl)ethanone)

• Product Name: 1-(4-Nitro-1H-indol-3-yl)ethanone
• CAS No: 4769-95-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD06658294
• CID: 931215
• PubChem ID: 11183310
• Update Time: 2025-04-19

1-(4-Nitro-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-nitro-1H-indol-3-yl)-Ethanone
• 1-(4-nitro-1H-indol-3-yl)ethanone
• 3-ACETYL-4-NITROINDOLE,
• 1-(4-nitro-indol-3-yl)-ethanone
• 3-acetyl-4-nitro-1H-indole
• 3-Acetyl-4-nitroindol
• Ethanone,1-(4-nitro-1H-indol-3-yl)
• 4769-95-3
• SB37296
• 3-Acetyl-4-nitroindole
• A827304
• SCHEMBL24735662
• CS-0314766
• 1-(4-nitro-1H-indol-3-yl)ethan-1-one
• MFCD06658294
• AKOS013573313
• DB-070843
• DTXSID50457949
• 1-(4-Nitro-1H-indol-3-yl)ethanone

• MDL： MFCD06658294
• Inchi： 1S/C10H8N2O3/c1-6(13)7-5-11-8-3-2-4-9(10(7)8)12(14)15/h2-5,11H,1H3
• InChI Key： CXTPOLDUEGJFDZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CNC2C=CC=C(C=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.7Ų

Experimental Properties

• PSA: 78.68000
• LogP: 2.80190